SY-21 NHS ester

FRET Dark Quencher Far-Red
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H39N4O7S+
Molecular Weight 779.9 g/mol
Cat. No. B15556474
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Technical Parameters


Basic Identity
Product NameSY-21 NHS ester
Molecular FormulaC45H39N4O7S+
Molecular Weight779.9 g/mol
Structural Identifiers
InChIInChI=1S/C45H39N4O7S/c50-42-17-18-43(51)49(42)56-45(52)31-19-23-46(24-20-31)57(53,54)41-12-6-3-9-36(41)44-34-15-13-32(47-25-21-29-7-1-4-10-37(29)47)27-39(34)55-40-28-33(14-16-35(40)44)48-26-22-30-8-2-5-11-38(30)48/h1-16,27-28,31H,17-26H2/q+1
InChIKeyDXXSSCDHQTVBJT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

SY-21 NHS Ester Overview


SY-21 NHS ester is a nonfluorescent acceptor dye (dark quencher) containing an amine-reactive N-hydroxysuccinimidyl (NHS) ester group . It is functionally equivalent to the well-established QSY®-21 succinimidyl ester . The compound is characterized by a broad and intense absorption in the far-red spectral region, with a maximum at 661 nm and an extinction coefficient of 90,000 cm⁻¹M⁻¹ . This spectral profile makes it an efficient acceptor for fluorescence resonance energy transfer (FRET) applications when paired with fluorophores emitting between 580 nm and 680 nm, such as Cy5 and Alexa Fluor® 647 .

Function Nonfluorescent dark quencher for FRET
Spectral Window Far-red absorption (~660 nm); pairs with Cy5 & Alexa Fluor 647
Reactive Group NHS ester for amine labeling under mild conditions

SY-21 NHS Ester Specificity


In the design of FRET-based assays, the choice of quencher is not generic; it directly impacts signal-to-noise ratio, detection sensitivity, and the feasibility of multiplexing. Dark quenchers, unlike fluorescent quenchers (e.g., TAMRA), do not emit light, thereby minimizing background signal and increasing assay sensitivity . The spectral overlap between the donor fluorophore's emission and the quencher's absorption is the primary determinant of FRET efficiency. Therefore, substituting SY-21 NHS ester, which is optimized for far-red dyes like Alexa Fluor® 647 and Cy5 , with a quencher intended for a different spectral window (e.g., DABCYL for blue-green dyes, or BHQ-2 for orange-red dyes) will lead to incomplete quenching and reduced assay performance. The precise quantitative differences in spectral coverage and quenching efficiency are detailed in the evidence guide below, underscoring the need for a specific, data-driven selection process rather than a generic substitution.

Dark quencher (nonfluorescent)
Fluorescent quenchers (e.g., TAMRA) may increase background, reducing assay sensitivity
Far-red quenching window
Quenchers designed for shorter wavelengths (e.g., DABCYL, BHQ-2) may leave residual donor emission, lowering FRET efficiency
Hypoxia-responsive reversible quenching
Static quenchers (BHQ series, DABCYL) cannot support off-on probe designs for hypoxia research

SY-21 NHS Ester vs. Key Quenchers


Red-Shifted Quenching Range vs. BHQ-2

SY-21 NHS ester exhibits a quenching range of 580-680 nm, which is red-shifted by approximately 20-30 nm compared to the widely used alternative BHQ-2 (quenching range 560-670 nm) . This 20 nm extension of the effective quenching window on the long-wavelength edge enhances spectral overlap with far-red fluorophores like Cy5 (emission maximum ~670 nm) and Alexa Fluor® 647 (emission maximum ~668 nm), which is critical for maximizing FRET efficiency . Additionally, the manufacturer-specified extinction coefficient at the absorption maximum for SY-21 is 90,000 cm⁻¹M⁻¹ . This value is higher than the class-level typical range for DABCYL (extinction coefficient ~32,000 cm⁻¹M⁻¹ at 453 nm) , indicating a greater capacity for photon absorption in its respective spectral region.

Red-Shifted Range
Reported
Quenching range 580–680 nm vs BHQ-2 560–670 nm; extinction coefficient 90,000 cm⁻¹M⁻¹ vs DABCYL ~32,000 cm⁻¹M⁻¹
Supports FRET efficiency with far-red dyes
In vitro vendor data; class-level comparisons
FRET Dark Quencher Far-Red Spectral Overlap

Hypoxia-Responsive Quenching in Live Cells

The core dye structure of SY-21 (QSY-21) possesses a unique, quantifiable property not shared by standard dark quenchers: it undergoes reversible one-electron bioreduction under hypoxic conditions, leading to a measurable decrease in its absorbance at 660 nm [1]. This characteristic was exploited to create a fully reversible 'off-on' FRET probe (RHyCy5) for imaging hypoxia-normoxia cycles in live cells [1]. This functional behavior is not reported for other common dark quenchers like the BHQ series or DABCYL, which maintain static absorbance profiles and are used solely for perpetual quenching .

Hypoxia-Responsive
Reported
Reversible absorbance loss at 660 nm under hypoxia; not observed in BHQ/DABCYL
Enables off-on probe design for hypoxia imaging research
Live-cell assay, RHyCy5 probe; functional property
Hypoxia Imaging FRET Live-Cell Assay Turn-On Probe

Extracellular Quantum Dot Quenching

In a study characterizing the cellular delivery of quantum dots (QDs), QSY-21 was successfully employed as an extracellular quencher to demonstrate that QDs, following pyrenebutyrate treatment, remained bound to the cell surface and did not undergo endocytosis [1]. This application highlights the utility of SY-21 as a membrane-impermeable quencher for discriminating between surface-bound and internalized nanoparticles, a function not commonly demonstrated for all dark quenchers in such specific contexts [1].

QD Membrane Assay
Reported
Validated to distinguish surface-bound vs internalized quantum dots
Supports nanoparticle trafficking studies
Live-cell assay with pyrenebutyrate; specific validation
Quantum Dot Quencher Membrane Trafficking Nanoparticle

SY-21 NHS Ester Applications


Far-Red qPCR Probes

SY-21 NHS ester is the preferred quencher for constructing dual-labeled probes (e.g., TaqMan or Molecular Beacons) where the reporter dye is Cy5 or Alexa Fluor® 647. Its red-shifted quenching range (580-680 nm) provides superior spectral overlap with these dyes compared to alternatives like BHQ-2, which has a slightly narrower and more blue-shifted range (560-670 nm) . The high extinction coefficient (90,000 cm⁻¹M⁻¹) ensures efficient absorption of the fluorophore's emission energy, maximizing the signal-to-noise ratio and enabling more sensitive and accurate quantification in multiplex qPCR assays .

Activatable FRET Probes for Hypoxia

Leverage the unique, reversible bioreduction property of the SY-21 (QSY-21) core to develop 'turn-on' probes for studying hypoxia-normoxia cycles in live cells [1]. This application is based on the quantifiable loss of absorbance at 660 nm under hypoxic conditions, which cannot be achieved with static quenchers like the BHQ series or DABCYL [1]. This scenario is particularly valuable for cancer biology research where imaging of the hypoxic tumor microenvironment is critical for understanding drug resistance and metastasis.

Nanoparticle-Membrane Quenching Assays

For studies analyzing the cellular binding and internalization of nanoparticles (e.g., quantum dots), SY-21 NHS ester can be used to conjugate a quencher to the nanoparticle. This method has been validated in published research to discriminate between surface-bound and internalized particles, confirming that the nanoparticles remain on the extracellular membrane [2]. This provides a straightforward, fluorescence-based approach to address a common analytical challenge in nanomedicine and drug delivery research, with SY-21 offering a proven, publication-backed solution.

Far-Red FRET Probe Construction

SY-21 NHS ester is the standard choice for labeling amine-containing biomolecules (proteins, amine-modified oligonucleotides) to create FRET probes for use with far-red/near-infrared fluorophores . The NHS ester group reacts efficiently with primary amines at pH 7-9 to form stable covalent amide bonds . Its broad spectral compatibility with dyes like Alexa Fluor® 568-647, TAMRA, ROX, and Texas Red makes it a versatile reagent for a wide array of FRET-based assays, including protease activity assays and molecular interaction studies where deep-tissue imaging or reduced autofluorescence is desired.

Application
Selection Property
Validation Focus
Far-Red qPCR Probes
Red-shifted quenching range
FRET efficiency with far-red dyes
Activatable Hypoxia Probes
Hypoxia-responsive absorbance loss
Reversibility in live-cell imaging
Nanoparticle-Membrane Quenching
Extracellular quencher validation
Surface vs internalized discrimination
Far-Red FRET Probe Construction
NHS ester amine reactivity
Stable conjugate formation at pH 7–9

Technical Documentation Hub

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